Methyl 2,6-difluoro-3-sulfamoylbenzoate

• IUPAC Name: methyl 2,6-difluoro-3-sulfamoylbenzoate
• InChI: InChI=1S/C8H7F2NO4S/c1-15-8(12)6-4(9)2-3-5(7(6)10)16(11,13)14/h2-3H,1H3,(H2,11,13,14)
• InChI Key: BHEQMRIVQKKAGU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1F)S(=O)(=O)N)F
• Molecular Formula: C8H7F2NO4S
• Molecular Weight: 251.21 g/mol
• CAS No.: 1343580-91-5

Description

Methyl 2,6-difluoro-3-sulfamoylbenzoate is a fluorinated aromatic ester. Its molecular formula is C8H7F2NO4S and it has an average mass of 251.207 Da.

Synthesis Analysis

This compound can be synthesized from 2,6-difluorobenzoic acid via esterification with methanol.

Molecular Structure Analysis

The molecular structure of this compound consists of 8 carbon atoms, 7 hydrogen atoms, 2 fluorine atoms, 1 nitrogen atom, 4 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

• Crystallography and Molecular Structure : Mereiter (2011) examined the crystal structure of a compound closely related to Methyl 2,6-difluoro-3-sulfamoylbenzoate. The study focused on the structural characteristics, including intramolecular hydrogen bonding and dipole–dipole interactions. This kind of research is vital for understanding the physical and chemical properties of these compounds (Mereiter, 2011).

• Chemical Synthesis and Modifications : Thornton and Jarman (1990) discussed the synthesis of derivatives of this compound. Their work showed how modifications in the molecular structure can impact the reactivity and properties of these compounds, an important aspect in the development of new chemical entities (Thornton & Jarman, 1990).

• Pharmacological Research and Anticonvulsant Activity : Studies by Hamor and colleagues (1967, 1963, 1965) explored the anticonvulsant activity of alkyl esters of sulfamoylbenzoic acid, a group of compounds related to this compound. This research is crucial in understanding the potential therapeutic applications of these compounds in medical science (Hamor & Reavlin, 1967), (Hamor & Janfaza, 1963), (Hamor & Farraj, 1965).

• Herbicide Research : Research on triflusulfuron methyl, a compound structurally related to this compound, has been conducted by Wittenbach et al. (1994). They studied its use as a herbicide, particularly its selectivity in sugar beets and its mode of action. This kind of research has implications for agricultural science and the development of selective herbicides (Wittenbach et al., 1994).

• Environmental Studies : Dietrich, Reiser, and Stieglitz (1995) investigated the environmental fate of triflusulfuron methyl. They looked at its microbial metabolism and the metabolites produced in rats, providing insight into the environmental and biological breakdown of these chemicals (Dietrich, Reiser, & Stieglitz, 1995).

• Polymer Chemistry : Research on sulfonated polybenzothiazoles by Wang et al. (2015) offers insights into the use of sulfamoylbenzoate derivatives in polymer chemistry, particularly in the context of proton exchange membranes. This highlights the potential industrial applications of these compounds (Wang et al., 2015).